Cas no 219821-18-8 ((S)-4-Benzyl-1,3-thiazolidine-2-one)

(S)-4-Benzyl-1,3-thiazolidine-2-one is a chiral thiazolidinone derivative with significant utility in asymmetric synthesis and pharmaceutical applications. Its rigid bicyclic structure and stereogenic center make it a valuable intermediate for constructing biologically active compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. The benzyl substituent enhances lipophilicity, facilitating interactions with hydrophobic binding sites. This compound is commonly employed in peptidomimetics and as a scaffold for drug discovery due to its conformational stability and compatibility with diverse synthetic modifications. High enantiomeric purity ensures reproducibility in chiral synthesis, making it a preferred choice for research in medicinal chemistry and organic synthesis.

(S)-4-Benzyl-1,3-thiazolidine-2-one structure

219821-18-8 structure

Product Name:(S)-4-Benzyl-1,3-thiazolidine-2-one

CAS No:219821-18-8

MF:C₁₀H₁₁NOS

MW:193.265441179276

MDL:MFCD08436194

CID:243725

PubChem ID:25417901

Update Time:2025-06-30

(S)-4-Benzyl-1,3-thiazolidine-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolidinone,4-(phenylmethyl)-, (4S)-
- (S)-4-BENZYL-1,3-THIAZOLIDINE-2-ONE
- (4S)-4-benzyl-1,3-thiazolidin-2-one
- LogP
- CS-0172733
- (4S)-4-benzyl-1, 3-thiazolidin-2-one
- AS-37037
- DTXSID70649642
- AKOS006288394
- 219821-18-8
- (s)-4-benzyl-thiazolidin-2-one
- AC-9175
- (S)-4-benzylthiazolidin-2-one
- MFCD08436194
- SCHEMBL1841266
- HOTCRDXCVRFUOW-VIFPVBQESA-N
- (S)-4-Benzyl-1,3-thiazolidine-2-one
- MDL： MFCD08436194
- Inchi： 1S/C10H11NOS/c12-10-11-9(7-13-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)/t9-/m0/s1
- InChI Key： HOTCRDXCVRFUOW-VIFPVBQESA-N
- SMILES： S1C(N[C@H](C1)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 193.05623
Monoisotopic Mass: 193.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4A^2
XLogP3: 2.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.215
Melting Point: No data available
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.603
PSA: 29.1
LogP: 2.38290
Vapor Pressure: No data available

(S)-4-Benzyl-1,3-thiazolidine-2-one Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

(S)-4-Benzyl-1,3-thiazolidine-2-one Pricemore >>

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